![molecular formula C8H6BrClO2 B1273091 2-Bromo-5-methoxybenzoyl chloride CAS No. 56658-04-9](/img/structure/B1273091.png)
2-Bromo-5-methoxybenzoyl chloride
Overview
Description
2-Bromo-5-methoxybenzoyl chloride (2-Br-5-OMe-BzCl) is an important chemical used in organic synthesis and scientific research. It is a brominated benzoyl chloride, which is a derivative of benzoic acid. It is a colorless solid that is soluble in common organic solvents, such as chloroform, dichloromethane, and acetone. 2-Br-5-OMe-BzCl has many applications in scientific research, including synthesis of various compounds, as well as biochemical and physiological studies.
Scientific Research Applications
Photodynamic Therapy Applications
2-Bromo-5-methoxybenzoyl chloride has been utilized in the synthesis of zinc phthalocyanines substituted with new benzenesulfonamide derivative groups. These compounds exhibit properties suitable for photodynamic therapy applications, particularly in the treatment of cancer. They demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis of Intermediates for Pharmaceuticals
Research has also been conducted on the synthesis of intermediates for pharmaceuticals using this compound. One study focused on the synthesis of methyl 2-bromo-3,4-methylenedioxy-5-methoxybenzoate as an intermediate for bifendate, a drug used for liver protection. This synthesis process demonstrated feasibility for production, indicating potential applications in the pharmaceutical industry (Li-jiao, 2013).
Functional Polymers
The compound has been used in the synthesis of functional polymers. Studies have involved the creation of new 5-methoxy-2H-benzotriazol-2-yl mono- or disubstituted resorcinols and phloroglucinols. These compounds have been characterized for their potential applications in polymer science due to their unique properties (Xi, Basset, & Vogl, 1984).
Antimicrobial Research
Research into the antimicrobial properties of derivatives of this compound has been conducted. For example, a study synthesized 6-bromo-1-butyl-3-ethoxycarbonyl-2-(N-methyl-N-phenylamino)methyl-5-(1,2,3,4-tetrazol-5-yl)methoxyindole and evaluated its antimicrobial activities. Such research highlights the potential use of this compound in developing new antimicrobial agents (Gadaginamath & Patil, 2002).
Safety and Hazards
Mechanism of Action
Mode of Action
2-Bromo-5-methoxybenzoyl chloride, like other acyl chlorides, is a reactive compound that can participate in nucleophilic acyl substitution reactions . The chlorine atom is a good leaving group, and the carbonyl carbon is electrophilic, making it susceptible to attack by nucleophiles. This leads to the substitution of the chlorine atom with the nucleophile, forming a new covalent bond .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific biological context and the nucleophiles it encounters. Its reactivity could lead to the formation of various products, potentially affecting cellular processes .
Action Environment
Environmental factors such as pH, temperature, and the presence of other reactive species could influence the action, efficacy, and stability of this compound . For instance, in aqueous environments, it could react with water to form 2-Bromo-5-methoxybenzoic acid .
Properties
IUPAC Name |
2-bromo-5-methoxybenzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClO2/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZCQJXVXRYIJQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381827 | |
Record name | 2-bromo-5-methoxybenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56658-04-9 | |
Record name | 2-Bromo-5-methoxybenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56658-04-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-bromo-5-methoxybenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.